Cas no 873586-26-6 (4-deoxy-Delta(4)-beta-D-GlcpA)
4-deoxy-Delta(4)-beta-D-GlcpA structure
Product Name:4-deoxy-Delta(4)-beta-D-GlcpA
4-deoxy-Delta(4)-beta-D-GlcpA Chemical and Physical Properties
Names and Identifiers
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- 4-deoxy-Delta(4)-beta-D-GlcpA
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- Inchi： 1S/C6H8O6/c7-2-1-3(5(9)10)12-6(11)4(2)8/h1-2,4,6-8,11H,(H,9,10)/t2-,4+,6+/m0/s1
- InChI Key： IAKKJSVSFCTLRY-YKKSOZKNSA-N
- SMILES： C(C1O[C@@H](O)[C@H](O)[C@@H](O)C=1)(=O)O
Computed Properties
- Exact Mass: 176.03208797g/mol
- Monoisotopic Mass: 176.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 107Ų
4-deoxy-Delta(4)-beta-D-GlcpA Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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